Cas no 695812-81-8 (Ethanone,2-chloro-1-(4-propyl-1-piperazinyl)-)

• Product Name: Ethanone,2-chloro-1-(4-propyl-1-piperazinyl)-
• CAS No: 695812-81-8
• MF: C₉H₁₇ClN₂O
• MW: 204.697081327438
• CID: 500476
• PubChem ID: 16794855
• Update Time: 2025-04-19

Ethanone,2-chloro-1-(4-propyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(4-propyl-1-piperazinyl)-
• 2-chloro-1-(4-propylpiperazin-1-yl)ethanone
• Piperazine, 1-(chloroacetyl)-4-propyl- (9CI)
• 2-Chloro-1-(4-propylpiperazin-1-yl)ethan-1-one
• DTXSID10588622
• 695812-81-8
• AKOS000150706

• Inchi： 1S/C9H17ClN2O/c1-2-3-11-4-6-12(7-5-11)9(13)8-10/h2-8H2,1H3
• InChI Key： ZMISUNLWIGFBQA-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CCC)CC1)=O

Computed Properties

• Exact Mass: 204.10311
• Monoisotopic Mass: 204.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55